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Compound of Interest

Compound Name: KY 234

Cat. No.: B1673883

References

1. Atheoretical study of the hydrolysis mechanism of A-234; the suspected novichok agent in
the Skripal attack - PMC [pmc.ncbi.nlm.nih.gov]

2. Elucidating the degradation mechanism of the nerve agent A-234 using various
detergents: a theoretical investigation - Physical Chemistry Chemical Physics (RSC
Publishing) [pubs.rsc.org]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Confirming the binding site of KY 234]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673883#confirming-the-binding-site-of-ky-234]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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